Cas no 65860-53-9 (3-Isopropylbut-3-enoic acid)

3-Isopropylbut-3-enoic acid structure
3-Isopropylbut-3-enoic acid structure
Product Name:3-Isopropylbut-3-enoic acid
CAS No:65860-53-9
MF:C7H12O2
MW:128.168982505798
CID:962671
PubChem ID:443528
Update Time:2025-04-19

3-Isopropylbut-3-enoic acid Chemical and Physical Properties

Names and Identifiers

    • 3-Isopropylbut-3-enoic acid
    • 4-methyl-3-methylidenepentanoic acid
    • 2-isopropyl-3-butenoic acid
    • 3-i-propylbut-3-enoic acid
    • 3-isopropyl-3-butenoic acid
    • 3-isopropyl-but-3-enoic acid
    • 3-Isopropyl-but-3-ensaeure
    • AC1L9EUE
    • AG-G-47894
    • C11950
    • CTK5C3195
    • AKOS006377088
    • 4-methyl-3-methylenepentanoic acid
    • LMFA01020123
    • 65860-53-9
    • SCHEMBL10253703
    • DTXSID00332116
    • Inchi: 1S/C7H12O2/c1-5(2)6(3)4-7(8)9/h5H,3-4H2,1-2H3,(H,8,9)
    • InChI Key: WAQITWDITIAIFA-UHFFFAOYSA-N
    • SMILES: OC(CC(=C)C(C)C)=O

Computed Properties

  • Exact Mass: 128.08376
  • Monoisotopic Mass: 128.083729621g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 3
  • Complexity: 125
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 37.3Ų

Experimental Properties

  • PSA: 37.3
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